Cas no 28022-11-9 (Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-)

Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]- structure
28022-11-9 structure
Product Name:Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-
CAS No:28022-11-9
MF:C44H80N2O15
MW:877.110415458679
CID:264987
PubChem ID:31864
Update Time:2025-04-19

Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]- Chemical and Physical Properties

Names and Identifiers

    • Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-
    • 2-methoxyphenyl 2-[(2,3-dimethylphenyl)amino]benzoate
    • AC1L4NL5
    • AC1Q61SC
    • Anthranilic acid, N-2,3-xylyl-, o-methoxyphenyl ester
    • BRN 3007049
    • CHEMBL1823706
    • Mefenamic acid guaiacol ester
    • Mefrusid-lacton
    • Megalomicin A
    • o-Methoxyphenyl N-2,3-xylylanthranilate
    • SAS 556
    • SCHEMBL1048989
    • Megalomicinum [INN-Latin]
    • SCH-13430
    • Megalomicine [INN-French]
    • Megalomicine
    • LMPK04000026
    • TJB59Q46Z0
    • CHEBI:29624
    • Megalomicina
    • Q27110185
    • Sch 13430
    • Megalomicin [INN]
    • Megalomicinum
    • Megalomicin
    • NS00011678
    • Antibiotic W-847-A
    • 28022-11-9
    • CHEMBL3990195
    • Megalomicina [INN-Spanish]
    • (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-7-[(2S,4R,5R,6S)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
    • Megalomycin-A
    • UNII-TJB59Q46Z0
    • Antibiotic XK 41C
    • CERAPP_38465
    • DTXSID30865407
    • Inchi： 1S/C44H80N2O15/c1-16-30-44(11,54)37(50)23(4)33(47)21(2)19-43(10,61-31-18-29(46(14)15)34(48)26(7)56-31)39(60-41-35(49)28(45(12)13)17-22(3)55-41)24(5)36(25(6)40(52)58-30)59-32-20-42(9,53)38(51)27(8)57-32/h21-32,34-39,41,48-51,53-54H,16-20H2,1-15H3/t21-,22-,23+,24+,25-,26+,27+,28+,29-,30-,31+,32+,34+,35-,36+,37-,38+,39-,41+,42-,43-,44-/m1/s1
    • InChI Key： LRWRQTMTYVZKQW-WWDNQWNISA-N
    • SMILES： O([C@H]1C[C@H]([C@H]([C@H](C)O1)O)N(C)C)[C@]1(C)C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@H](C)[C@H]1O[C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O)=O)O)O)=O

Computed Properties

  • Exact Mass: 876.55586985g/mol
  • Monoisotopic Mass: 876.55586985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 9
  • Complexity: 1460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 22
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 227Ų

Experimental Properties

  • Density: 1.1152 (rough estimate)
  • Melting Point: 257°C (rough estimate)
  • Boiling Point: 784.65°C (rough estimate)
  • Refractive Index: 1.4670 (estimate)

Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]- Related Literature

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28022-11-9 (Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-) Related Products

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